(2-(4-(5-Bromo-2-chlorobenzyl)phenyl)ethynyl)triisopropylsilane

• Molecular Formula: C24H30BrClSi
• Molecular Weight: 461.9 g/mol
• IUPAC Name: 2-[4-[(5-bromo-2-chlorophenyl)methyl]phenyl]ethynyl-tri(propan-2-yl)silane
• InChI: InChI=1S/C24H30BrClSi/c1-17(2)27(18(3)4,19(5)6)14-13-20-7-9-21(10-8-20)15-22-16-23(25)11-12-24(22)26/h7-12,16-19H,15H2,1-6H3
• InChI Key: OSOZCVNCDTXZIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C#CC1=CC=C(C=C1)CC2=C(C=CC(=C2)Br)Cl)(C(C)C)C(C)C

Description

(2-(4-(5-Bromo-2-chlorobenzyl)phenyl)ethynyl)triisopropylsilane is a useful research compound. Its molecular formula is C24H30BrClSi and its molecular weight is 461.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon 0.66 ml of a 2 M solution of isopropylmagnesium chloride in tetrahydrofuran are added dropwise to a solution of 0.50 g (4-iodo-phenylethynyl)-triisopropyl-silane in 2.2 ml dry tetrahydrofuran chilled to −25° C. The solution is stirred for 30 min at −25° C. and then combined with 0.26 ml of a 1 M solution of CuCN*2 LiCl in tetrahydrofuran (prepared by dissolving CuCN and LiCl in the ratio 1:2). Shortly afterwards, 0.35 g 4-bromo-2-bromomethyl-1-chlorbenzene are added and the reaction mixture is brought up to −5° C. in the cooling bath. After 6 h stirring at −5° C. the solution is heated to ambient temperature and stirred overnight. Then a mixture of saturated ammonium chloride solution and 25% ammonia solution (9:1) is added and the resulting mixture is added to water. The organic phase is separated off and the aqueous phase is extracted with ethyl acetate, the combined organic phases are dried over sodium sulfate, and the solvent is removed. The residue is purified through silica gel (cyclohexane).